Cas no 885675-66-1 (4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine)

4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine structure
885675-66-1 structure
Product Name:4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine
CAS No:885675-66-1
MF:C16H22ClN5O3S2
MW:431.960579395294
MDL:MFCD14525714
CID:831246
PubChem ID:23650837
Update Time:2024-12-09

4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine
    • 2-CHLORO-6-(4-METHANESULFONYL-PIPERAZIN-1-YLMETHYL)-4-MORPHOLIN-4-YL-THIENO[3,2-D]PYRIMIDINE
    • 4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine
    • 4-(2-chloro-6-((4-(methylsulfonyl)piperazin-1-yl)methyl)thieno[3,2-d]-pyrimidin-4-yl)morpholine
    • Thieno[3,2-d]pyrimidine, 2-chloro-6-[[4-(methylsulfonyl)-1-piperazinyl]methyl]-4-(4-morpholinyl)-
    • 2-Chloro-6-[[4-(methylsulfonyl)-1-piperazinyl]methyl]-4-(4-morpholinyl)thieno[3,2-d]pyrimidine (ACI)
    • 2-Chloro-6-[(4-methylsulfonylpiperazin-1-yl)methyl]-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine
    • 4-[2-Chloro-6-[[4-(methylsulfonyl)piperazin-1-yl]methyl]thieno[3,2-d]pyrimidin-4-yl]morpholine
    • CS-13157
    • 2-Chloro-6-((4-methanesulfonyl-piperazin-1-yl)methyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine
    • CS-B0061
    • 2-chloro-6-(4-methanesulphonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine
    • 2-Chloro-6-(4-methylsulfonyl-piperazine-1-yl-methyl)-4-morpholin-4-yl-thieno[3,2-d}pyrimidine
    • 885675-66-1
    • 4-{2-CHLORO-6-[(4-METHANESULFONYLPIPERAZIN-1-YL)METHYL]THIENO[3,2-D]PYRIMIDIN-4-YL}MORPHOLINE
    • FELGNOOJSGQIPV-UHFFFAOYSA-N
    • MFCD14525714
    • 2-Chloro-6-{[4-(methanesulfonyl)piperazin-1-yl]methyl}-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine
    • SCHEMBL189763
    • AKOS016005222
    • 2-Chloro-6-((4-methanesulfonylpiperazin-1-yl)methyl)-4-morpholinothieno[3,2-d]pyrimidine
    • 4-[2-chloro-6-[(4-methylsulfonylpiperazin-1-yl)methyl]thieno[3,2-d]pyrimidin-4-yl]morpholine
    • 2-Chloro-4-morpholino-6-((4-N-methylsulfonylpiperazin-1-yl)methyl)thieno[3,2-d]pyrimidine
    • 2-chloro-6-((4-methylsulfonylpiperazin-1-yl)methyl)-4-morpholinothieno[3,2-d]pyrimidine
    • DTXSID60635332
    • DB-355892
    • C16H22ClN5O3S2
    • BCP13186
    • 2-Chloro-6-(4-methylsulfonyl-piperazine-1-yl-methyl)-4-morpholin-4-yl-thieno[3.2-d}pyrimidine
    • 4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine
    • MDL： MFCD14525714
    • Inchi： 1S/C16H22ClN5O3S2/c1-27(23,24)22-4-2-20(3-5-22)11-12-10-13-14(26-12)15(19-16(17)18-13)21-6-8-25-9-7-21/h10H,2-9,11H2,1H3
    • InChI Key： FELGNOOJSGQIPV-UHFFFAOYSA-N
    • SMILES： O=S(C)(N1CCN(CC2=CC3N=C(N=C(C=3S2)N2CCOCC2)Cl)CC1)=O

Computed Properties

  • Exact Mass: 431.0852596g/mol
  • Monoisotopic Mass: 431.0852596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 116Ų

4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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 885675-66-1 95%
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eNovation Chemicals LLC
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4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine Production Method

Production Method 1

885618-31-5 885618-31-5
161357-89-7 161357-89-7
885675-66-1 885675-66-1
Reaction Conditions
1.1 Reagents: Trimethyl orthoformate ,  Sodium triacetoxyborohydride Solvents: 1,2-Dichloroethane
Reference
Discovery of (Thienopyrimidin-2-yl)aminopyrimidines as Potent, Selective, and Orally Available Pan-PI3-Kinase and Dual Pan-PI3-Kinase/mTOR Inhibitors for the Treatment of Cancer
Sutherlin, Daniel P.; Sampath, Deepak; Berry, Megan; Castanedo, Georgette; Chang, Zhigang; et al, Journal of Medicinal Chemistry, 2010, 53(3), 1086-1097

Production Method 2

55276-43-2 55276-43-2
1381841-06-0 1381841-06-0
885675-66-1 885675-66-1
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Isopropanol ;  11 h, reflux
Reference
Design, synthesis and anticancer activity of 4-morpholinothieno[3,2-d]pyrimidine derivatives bearing arylmethylene hydrazine moiety
Zhu, Wufu; Zhai, Xin; Fu, Qiangqiang; Guo, Fei; Bai, Mei; et al, Chemical & Pharmaceutical Bulletin, 2012, 60(8), 1037-1045

Production Method 3

1416327-30-4 1416327-30-4
16234-15-4 16234-15-4
885675-66-1 885675-66-1
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ;  -5 °C; 30 min, < 0 °C; 0 °C → -20 °C
1.2 Reagents: Butyllithium Solvents: Hexane ;  < -10 °C
1.3 Reagents: Zinc chloride Solvents: Tetrahydrofuran ;  10 °C; 30 min, 10 °C; 10 °C → -20 °C
1.4 Solvents: Tetrahydrofuran ;  2 h, < -10 °C; 12 h, -10 °C
1.5 Reagents: Water
Reference
A Practical Synthesis of a PI3K Inhibitor under Noncryogenic Conditions via Functionalization of a Lithium Triarylmagnesiate Intermediate
Tian, Qingping; Cheng, Zhigang; Yajima, Herbert M.; Savage, Scott J.; Green, Keena L.; et al, Organic Process Research & Development, 2013, 17(1), 97-107

Production Method 4

55276-43-2 55276-43-2
1381841-06-0 1381841-06-0
885675-66-1 885675-66-1
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Isopropanol ;  11 h, reflux
Reference
Synthesis and cytotoxic activity of novel 2,6-disubstituted-4-morpholinothieno[3,2-d]pyrimidines as potent anti-tumor agents
Zhu, Wu Fu; Zhai, Xin; Li, Sai; Cao, Yun Yun; Gong, Ping; et al, Chinese Chemical Letters, 2012, 23(6), 703-706

Production Method 5

55276-43-2 55276-43-2
16234-15-4 16234-15-4
885675-66-1 885675-66-1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Dimethylformamide ,  Tetrahydrofuran ;  -78 °C
1.2 Reagents: 1,2-Dichloroethane ,  Sodium triacetoxyborohydride
Reference
Identification of GNE-477, a potent and efficacious dual PI3K/mTOR inhibitor
Heffron, Timothy P.; Berry, Megan; Castanedo, Georgette; Chang, Christine; Chuckowree, Irina; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(8), 2408-2411

Production Method 6

55276-43-2 55276-43-2
885618-31-5 885618-31-5
885675-66-1 885675-66-1
Reaction Conditions
1.1 Reagents: Trimethyl orthoformate Solvents: 1,2-Dichloroethane ;  6 h, rt
1.2 Reagents: Sodium triacetoxyborohydride ;  24 h, rt
1.3 Solvents: Water
Reference
The identification of 2-(1H-indazol-4-yl)-6-(4-methanesulfonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine (GDC-0941) as a potent, selective, orally bioavailable inhibitor of class I PI3 kinase for the treatment of cancer
Folkes, Adrian J.; Ahmadi, Khatereh; Alderton, Wendy K.; Alix, Sonia; Baker, Stewart J.; et al, Journal of Medicinal Chemistry, 2008, 51(18), 5522-5532

4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine Raw materials

4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine Preparation Products

4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine Related Literature

885675-66-1 (4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine) Related Products

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